Cas no 572923-26-3 (Benzeneethanol, b-[(4-methylphenyl)amino]-, (bS)-)

• Product Name: Benzeneethanol, b-[(4-methylphenyl)amino]-, (bS)-
• CAS No: 572923-26-3
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 366956
• PubChem ID: 34179132
• Update Time: 2025-04-19

Benzeneethanol, b-[(4-methylphenyl)amino]-, (bS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-[(4-methylphenyl)amino]-, (bS)-
• (2S)-2-(4-methylanilino)-2-phenylethanol
• (S)-2-PHENYL-2-P-TOLYLAMINO-ETHANOL
• Benzeneethanol,b-[(4-methylphenyl)amino]-,(bs)-
• DTXSID90653084
• 572923-26-3
• (S)-2-Phenyl-2-(p-tolylamino)ethanol
• (2S)-2-(4-Methylanilino)-2-phenylethan-1-ol
• MFCD08437418

• Inchi： 1S/C15H17NO/c1-12-7-9-14(10-8-12)16-15(11-17)13-5-3-2-4-6-13/h2-10,15-17H,11H2,1H3/t15-/m1/s1
• InChI Key： KFMIAGTVOCCVST-OAHLLOKOSA-N
• SMILES： OC[C@H](C1C=CC=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 3.21350